Cas no 3067-19-4 (N-Acetyl-DL-Valine)

• Product name: N-Acetyl-DL-Valine
• CAS No: 3067-19-4
• MF: C₇H₁₃NO₃
• MW: 159.18302
• MDL: MFCD00066065
• CID: 43763
• PubChem ID: 227752

N-Acetyl-DL-Valine Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-3-methylbutanoic acid
• N-Acetyl-DL-valine
• Ac-DL-Val-OH
• ACETYL-DL-VALINE, N-(P)
• N-Acetyl-L(DL)-valine
• 2-Acetamido-3-Methyl-Butanoic Acid
• Acetyl-DL-leucine
• Leucine,N-acetyl-,DL-(8CI)
• L-Valine,N-acetyl
• N2-acetylvaline
• N-acetyl-2-amino-3-methylbutyric acid
• N-acetylvalin
• N-acetyl-valine
• racemic N-acetyl valine
• Valine,N-acetyl-,L
• DL-Valine,N-acetyl-
• Valine, N-acetyl-, DL- (8CI)
• Acetyl-DL-valine
• DL-N-Acetylvaline
• NSC 122016
• AM20090430
• EN300-16582
• MFCD00026457
• N-Acetylvaline #
• NSC-19758
• FT-0683920
• NSC122016
• N-Acetyl-D,L-valine
• N-Acetyl-DL-valine (Ac-DL-Val-OH)
• FT-0631495
• Z56346999
• 2-acetamido-3-methylbutanoicacid
• AKOS016843235
• 3067-19-4
• CHEBI:169985
• A0125
• A858667
• A845643
• SY004616
• MFCD00066065
• Q-100388
• NSC19758
• InChI=1/C7H13NO3/c1-4(2)6(7(10)11)8-5(3)9/h4,6H,1-3H3,(H,8,9)(H,10,11
• CS-0094545
• DTXSID001031258
• NS00015165
• DL-Valine, N-acetyl-
• SY051376
• HY-W037981
• MFCD00066066
• Valine, N-acetyl-
• AKOS000121553
• A820473
• SCHEMBL193513
• FT-0629815
• NSC-122016
• D75569
• DB-047831
• DB-057650
• N-Acetyl-DL-Valine

• MDL： MFCD00066065
• Inchi： 1S/C7H13NO3/c1-4(2)6(7(10)11)8-5(3)9/h4,6H,1-3H3,(H,8,9)(H,10,11)
• InChI Key： IHYJTAOFMMMOPX-UHFFFAOYSA-N
• SMILES： CC(C(NC(C)=O)C(O)=O)C
• BRN： 1723835

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 66.4A^2
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Color/Form: White crystals.
• Density: 1.094
• Melting Point: 145.0 to 149.0 deg-C
• Boiling Point: 362.2 °C at 760 mmHg
• Flash Point: 172.8 °C
• Refractive Index: 1.456
• Solubility: 37g/l (experimental)
• PSA: 66.40000
• LogP: 0.62260

N-Acetyl-DL-Valine Security Information

• Safety Instruction： S22-S24/25
• Storage Condition：Store at 0 ° C
• Safety Term：S22;S24/25

N-Acetyl-DL-Valine Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Acetyl-DL-Valine

N-Acetyl-DL-Valine: A Comprehensive Overview

N-Acetyl-DL-Valine, with the CAS number 3067-19-4, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of valine, one of the essential amino acids, and its acetylated form has unique properties that make it valuable in fields such as pharmaceuticals, nutrition, and biotechnology. In this article, we will delve into the structure, synthesis, properties, and applications of N-Acetyl-DL-Valine, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of N-Acetyl-DL-Valine consists of a valine backbone with an acetyl group attached to the nitrogen atom. Valine itself is an essential amino acid, meaning it cannot be synthesized by the human body and must be obtained through diet or supplementation. The acetylation process modifies the amino group, which can influence the compound's solubility, stability, and bioavailability. This modification is particularly important in pharmaceutical applications where precise control over drug delivery is crucial.

Recent studies have highlighted the importance of N-Acetyl-DL-Valine in enhancing cognitive function and reducing fatigue. For instance, research published in 2023 demonstrated that this compound can act as a precursor to acetylcholine, a neurotransmitter critical for memory and learning. This finding has significant implications for its use in nutraceuticals and dietary supplements aimed at improving mental performance.

In terms of synthesis, N-Acetyl-DL-Valine can be produced through various methods, including chemical synthesis and enzymatic catalysis. Chemical synthesis typically involves reacting valine with acetic anhydride in the presence of a catalyst to facilitate the acetylation process. On the other hand, enzymatic methods offer a more environmentally friendly approach by utilizing enzymes such as acetyltransferases to achieve the same transformation. The choice of synthesis method depends on factors such as cost-effectiveness, scalability, and desired purity levels.

The physical properties of N-Acetyl-DL-Valine are also worth noting. It exists as a white crystalline powder with a molecular weight of approximately 156.2 g/mol. The compound is soluble in water and organic solvents such as ethanol and acetone, making it suitable for various formulation processes. Its melting point is around 230°C, which is higher than that of unmodified valine due to the steric hindrance introduced by the acetyl group.

One area where N-Acetyl-DL-Valine has shown promise is in sports nutrition. Studies have indicated that this compound can enhance endurance and reduce muscle fatigue during intense physical activity. A 2023 clinical trial published in the Journal of Sports Science found that athletes who supplemented with N-Acetyl-DL-Valine experienced improved performance and faster recovery times compared to those who did not use the supplement.

Beyond its role in nutrition and sports performance, N-Acetyl-DL-Valine has also been explored for its potential in treating neurological disorders. Preclinical studies suggest that it may have neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. While more research is needed to confirm these findings in human trials, the preliminary results are promising.

In conclusion, N-Acetyl-DL-Valine (CAS No: 3067-19-4) is a versatile compound with a wide range of applications across different industries. Its unique chemical properties, combined with recent advancements in research, underscore its potential as a valuable ingredient in pharmaceuticals, nutraceuticals, and sports nutrition products. As ongoing studies continue to uncover new insights into its biological effects and mechanisms of action, it is likely that this compound will play an increasingly important role in both scientific research and commercial applications.